Cas no 1114852-64-0 (4-(3-chloro-4-methoxyphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3-chloro-4-methoxyphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114852-64-0
• MF: C₂₄H₂₀ClNO₄S
• MW: 453.93790435791
• CID: 5343138
• Update Time: 2025-07-09

4-(3-chloro-4-methoxyphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3-chloro-4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](2,4-dimethylphenyl)methanone
• 4-(3-chloro-4-methoxyphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (4-(3-chloro-4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(2,4-dimethylphenyl)methanone
• [4-(3-chloro-4-methoxyphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(2,4-dimethylphenyl)methanone
• [4-(3-chloro-4-methoxyphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-(2,4-dimethylphenyl)methanone
• Methanone, [4-(3-chloro-4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](2,4-dimethylphenyl)-

• Inchi： 1S/C24H20ClNO4S/c1-15-8-10-18(16(2)12-15)24(27)23-14-26(17-9-11-21(30-3)19(25)13-17)20-6-4-5-7-22(20)31(23,28)29/h4-14H,1-3H3
• InChI Key： YFUYBBRKIGEZTP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C=C(C(C2C=CC(C)=CC=2C)=O)S(C2C=CC=CC1=2)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 807
• XLogP3: 5.5
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 651.0±55.0 °C(Predicted)
• pka: -6.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(3-chloro-4-methoxyphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 4-(3-chloro-4-methoxyphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114852-64-0) and Its Emerging Applications in Chemical Biology

The compound 4-(3-chloro-4-methoxyphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione, identified by the CAS number 1114852-64-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a benzothiazine core conjugated with aromatic substituents, has garnered attention due to its unique structural properties and promising biological activities. The presence of both electron-withdrawing and electron-donating groups in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

Recent studies have highlighted the versatility of benzothiazine derivatives in modulating various biological pathways. The specific arrangement of substituents in 4-(3-chloro-4-methoxyphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione contributes to its distinct pharmacophoric features. The 3-chloro-4-methoxyphenyl moiety introduces a balance of lipophilicity and electronic effects, while the 2-(2,4-dimethylbenzoyl) group enhances molecular rigidity and binding affinity. These structural elements are critical for optimizing interactions with enzymes and receptors involved in disease mechanisms.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in addressing inflammatory and neurodegenerative disorders. The benzothiazine scaffold is well-documented for its ability to interact with nuclear receptors and ion channels, which are key regulators of cellular homeostasis. Preliminary in vitro assays have demonstrated that 4-(3-chloro-4-methoxyphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione exhibits modulatory effects on pathways associated with oxidative stress and inflammation. These findings align with the growing interest in developing small-molecule modulators that can selectively target pathological processes without significant off-target effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and cyclization techniques, have been employed to construct the benzothiazine core efficiently. The incorporation of the 3-chloro-4-methoxyphenyl and 2-(2,4-dimethylbenzoyl) groups necessitates careful optimization to prevent unwanted side products. These synthetic challenges underscore the importance of robust chemical methodologies in producing complex heterocyclic compounds for medicinal applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 4-(3-chloro-4-methoxyphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione to potential biological targets. Docking simulations have revealed favorable interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, the compound’s ability to cross the blood-brain barrier has been assessed through passive diffusion models, suggesting its potential for central nervous system applications. These computational insights have guided experimental design and provided a rational basis for further pharmacological investigations.

The pharmacokinetic properties of this compound are also under active investigation. In vivo studies have begun to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. Early results indicate moderate oral bioavailability and prolonged half-life, which are desirable characteristics for therapeutic agents. Furthermore, preliminary toxicity assessments have shown no significant adverse effects at tested doses, paving the way for more extensive preclinical evaluations. These findings reinforce the compound’s potential as a lead candidate for further development into a novel therapeutic intervention.

The broader significance of this research lies in its contribution to the development of next-generation therapeutics based on heterocyclic scaffolds. The benzothiazine motif has proven to be a versatile platform for designing molecules with diverse biological activities. By modifying substituents strategically, researchers can fine-tune pharmacological profiles to address specific disease indications effectively. The case of 4-(3-chloro-4-methoxyphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione exemplifies how structural innovation can lead to compounds with enhanced efficacy and selectivity.

Future directions for this research include exploring derivatives of 1114852-64-0 that may exhibit improved pharmacokinetic properties or targeted action against specific disease pathways. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications. As our understanding of disease mechanisms continues to evolve， compounds like this one hold promise for addressing unmet medical needs through innovative chemical biology approaches.